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Compound Focus: 2-Bromoacetamide

CAS No.: 683-57-8

Cat. No.: S662042

Get Quote

Basic Identifiers and Properties

Property Details

CAS Registry Number 683-57-8 [1] [2] [3]

Molecular Formula C₂H₄BrNO [1] [2] [3]

Molecular Weight 137.96-137.97 g/mol [1] [4] [3]

Melting Point 87-91 °C (lit.) [4] [3]

Density (Predicted) 2.287 Mg m⁻³ [5]

SMILES C(C(=O)N)Br [1] [3]

InChI Key JUIKUQOUMZUFQT-UHFFFAOYSA-N [1] [2] [3]

Safety and Handling Information

2-Bromoacetamide is classified as toxic and corrosive. Always consult the Safety Data Sheet (SDS) before

use.
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Hazard Codes: T (Toxic), C (Corrosive) [4]

Risk Statements (R): Toxic if swallowed (R25), Causes severe skin burns and eye damage (R34) [1]
[4]

Safety Statements (S): Wear suitable protective equipment (S26-S27-S36/37/39) [4]
Personal Protective Equipment (PPE): Eyeshields, faceshields, gloves, and type P3 respirator

cartridges are recommended [3].

Applications and Synthesis

Applications: 2-Bromoacetamide is used in organic synthesis as a precursor for dehydropeptidase

I inactivators [4] [3]. Its reaction kinetics with DNA have also been studied [4] [3].
Synthesis: A patent (CN101550090B) describes an industrial synthesis method starting from acetic

acid, involving steps of esterification, bromination, and ammonification [6].

Comparison with N-Bromoacetamide

It is crucial to distinguish 2-Bromoacetamide from N-Bromoacetamide. These are different compounds

with distinct properties and synthesis methods [7].
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Synthesis pathways for N-Bromoacetamide (NBA) and 2-Bromoacetamide (BA) [7] [6]

Purity Analysis Protocol

Organic Syntheses provides a titration method to determine the purity of bromoacetamide compounds [7],

which can be adapted for quality control of 2-bromoacetamide.
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Workflow for purity determination by thiosulfate titration, adapted from [7]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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